Cas no 1047142-67-5 (4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1047142-67-5
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• MDL: MFCD16810539
• CID: 4678750
• Update Time: 2025-07-28

4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• MDL： MFCD16810539
• Inchi： 1S/C15H13NO2S/c1-10-7-12-14(19-10)8-13(15(17)18)16(12)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： GMKWBGDDHUGQLV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2=C1C=C(C(=O)O)N2CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Topological Polar Surface Area: 70.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 511.2±50.0 °C at 760 mmHg
• Flash Point: 263.0±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles